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Compound of Interest

Compound Name: Mesityl-d10 oxide
CAS No.: 207456-83-5
Cat. No.: B1357191

Get Quote

\ J

Deuterated Synthons and Spectroscopic Standards in Advanced Research

Executive Summary

Mesityl-d10 oxide (4-Methyl-3-penten-2-one-d10) is the fully deuterated isotopologue of
mesityl oxide, an

-unsaturated ketone.[1] With the chemical formula

and CAS number 207456-83-5, this compound serves as a critical internal standard in
volatilomics (specifically oenology and food science) and a high-value intermediate in
mechanistic studies involving kinetic isotope effects (KIE).

Unlike its proteo-analog, Mesityl-d10 oxide eliminates signal interference in mass
spectrometry and NMR spectroscopy, allowing for precise quantification of trace carbonyls in
complex matrices like wine and biological fluids. This guide details its physicochemical
properties, synthesis from Acetone-d6, and rigorous handling protocols to maintain isotopic
integrity.

Physicochemical Profile
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The deuteration of mesityl oxide results in subtle but measurable shifts in physical properties
due to the primary isotope effect (mass increase) and secondary isotope effects (changes in
vibrational energy levels).

Table 1: Comparative Properties of Native vs. Mesityl-d10 Oxide

Mesityl Oxide
Property . v Mesityl-d10 Oxide Significance
(Native)

Mass shift of +10 Da
for MS detection.

Formula

Distinct molecular ion
Molar Mass 98.14 g/mol 108.20 g/mol (

) in GC-MS.

Unique identifier for
CAS Number 141-79-7 207456-83-5 regulatory

compliance.

Deuterated analogs
often exhibit slightly
. i lower boiling points
Boiling Point 129.5°C ~128-130 °C
due to reduced
London dispersion

forces.

Higher density
) facilitates phase
Density 0.858 g/mL 0.946 g/mL o
separation in

extraction protocols.

Critical for minimizing
Isotopic Purity N/A 98 atom % D "M-1" signal overlap in
quantitative MS.

Synthetic Production & Mechanism
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The synthesis of Mesityl-d10 oxide is a classic example of adapting bulk industrial chemistry
(aldol condensation) to high-value isotopic labeling. The process utilizes Acetone-d6 as the
starting material.[2]

Reaction Pathway

The synthesis proceeds via a two-stage mechanism:[3][4]

o Base-Catalyzed Aldol Condensation: Two molecules of Acetone-d6 condense to form
Diacetone Alcohol-d12.

o Dehydration: The alcohol undergoes elimination (often catalyzed by iodine or mild acid) to
yield Mesityl-d10 oxide.

Visualization of Synthesis

The following diagram illustrates the transformation from Acetone-d6 to Mesityl-d10 oxide,
highlighting the conservation of the deuterium label.

Aldol Condensation
Acetone-d6 (Ba(OH)2 cat.) Diacetone Alcohol-d12
(C3D60) (Intermediate)

Dehydration Mesityl-d10 Oxide
(12 cat., Heat (C6D100)
- D20

""""" D20
(Heavy Water)

Click to download full resolution via product page

Figure 1: Synthetic pathway for Mesityl-d10 oxide via self-condensation of Acetone-d6.

Experimental Protocol (Adapted for Isotopic Labeling)

Objective: Synthesize 5.0 g of Mesityl-d10 oxide. Precursors: Acetone-d6 (99.9% D), Barium
Hydroxide (cat.), lodine (cat.).

o Condensation: In a flame-dried flask under Argon, reflux Acetone-d6 with catalytic anhydrous

in a Soxhlet extractor containing 3A molecular sieves (to remove trace water, though not
strictly necessary for the first step, it drives equilibrium).

© 2026 BenchChem. All rights reserved. 3/8 Tech Support


https://www.benchchem.com/product/b1357191/docs?utm_src=pdf-body#technical-monograph-mesityl-d10-oxide
https://www.researchgate.net/figure/Measured-oxygen-amount-in-wine-samples-during-the-first-3-days-of-accelerated-aging_fig1_368844878
https://patents.google.com/patent/CN104355976A/en
https://www.iscre28.org/abstracts/abstract_455_448_1.pdf
https://www.benchchem.com/product/b1357191/docs?utm_src=pdf-body#technical-monograph-mesityl-d10-oxide
https://www.benchchem.com/product/b1357191/docs?utm_src=pdf-body#technical-monograph-mesityl-d10-oxide
https://www.benchchem.com/product/b1357191/docs?utm_src=pdf-body-img#technical-monograph-mesityl-d10-oxide
https://www.benchchem.com/product/b1357191/docs?utm_src=pdf-body#technical-monograph-mesityl-d10-oxide
https://www.benchchem.com/product/b1357191/docs?utm_src=pdf-body#technical-monograph-mesityl-d10-oxide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1357191?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

« |solation of Intermediate: Distill unreacted Acetone-d6 (recycle) to obtain crude Diacetone
Alcohol-d12.

o Dehydration: Add a crystal of lodine (

) to the crude alcohol. Heat the mixture. The iodine catalyzes the elimination of

 Purification: Fractionally distill the product. Collect the fraction boiling at 128-130 °C.

o Critical Control: Ensure all glassware is silanized or strictly anhydrous to prevent H/D
exchange with atmospheric moisture on glass surfaces.

Applications in Research

Mesityl-d10 oxide is not merely a solvent; it is a precision tool in analytical chemistry and
organic synthesis.

Volatilomics & Oenology (Internal Standard)

In the analysis of wine and food aroma profiles, carbonyls (aldehydes and ketones) are key
odorants. Mesityl-d10 oxide is used as a Stable Isotope Dilution Assay (SIDA) standard.

e Method: HS-SPME-GC-MS/MS (Headspace Solid-Phase Microextraction Gas
Chromatography Tandem Mass Spectrometry).

o Advantage: It co-elutes or elutes in close proximity to target carbonyls but is spectrally
distinct (+10 Da mass shift). This compensates for matrix effects (e.g., ethanol content
variations in wine) that suppress ionization.

Mechanistic Probes (Singlet Oxygen Ene Reactions)

Researchers utilize Mesityl-d10 oxide as a precursor to synthesize deuterated allylic alcohols.
[1] These are employed to study the stereochemistry and kinetics of ene reactions with singlet

oxygen (
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e Logic: By comparing the reaction rates of the proteo- vs. deutero-analogs, scientists
calculate Kinetic Isotope Effects (KIE), revealing whether C-H bond breaking is the rate-
determining step.

Analytical Workflow Visualization

The following diagram depicts the workflow for using Mesityl-d10 oxide in wine analysis.
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Figure 2: Analytical workflow for quantifying odor-active carbonyls using Mesityl-d10 oxide as
an internal standard.

Handling, Stability & Safety

As a deuterated enone, Mesityl-d10 oxide requires specific handling to preserve its isotopic
purity and chemical stability.

Isotopic Integrity (H/D Exchange)

e Risk: The

-protons (adjacent to the carbonyl) are acidic. Exposure to protic solvents (water, alcohols)
with trace base or acid can lead to H/D exchange, eroding the "d10" status to "d9" or lower.

o Protocol: Store under inert atmosphere (Argon/Nitrogen) in septum-sealed vials. Avoid
exposure to atmospheric moisture.

Chemical Stability

o Polymerization: Like its non-deuterated counterpart, it can polymerize upon long-term
storage or exposure to light.

e Peroxide Formation: As an unsaturated ketone, it has a potential for autoxidation.

o Storage: Keep at 2—-8 °C, protected from light. Re-test isotopic purity (NMR) annually.

Safety Profile

e Hazards: Flammable liquid and vapor.[4] Harmful if swallowed or inhaled.
o PPE: Nitrile gloves, safety goggles, and fume hood are mandatory.

» Disposal: Segregate as halogen-free organic solvent waste (unless mixed with other
reagents).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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